Promethazine

• CAS: 38878-40-9
• Molecular Formula: C17H20N2S
• Molecular Weight: 284.4 g/mol
• InChI: InChI=1S/C17H20N2S/c1-13(18(2)3)12-19-14-8-4-6-10-16(14)20-17-11-7-5-9-15(17)19/h4-11,13H,12H2,1-3H3
• InChIKey: PWWVAXIEGOYWEE-UHFFFAOYSA-N
• Solubility: Very soluble in dilute hydrogen chloride; In water, 1.56X10-2 g/L (15.6 mg/L) at 24 °C; 2.45e-02 g/L

Promethazine (CAS 38878-40-9) Procurement Guide: Baseline Pharmacological Profile and Receptor Binding Affinities for Scientific Selection

Promethazine, with CAS registry numbers 60-87-7, 38878-40-9, and 73745-50-3, is a first-generation phenothiazine derivative that functions as a multi-receptor antagonist, primarily targeting the histamine H1 receptor (pKi = 9.62) [1]. In addition to its potent H1 inverse agonist activity, promethazine exhibits significant affinity for muscarinic acetylcholine receptors (Ki = 5.0–38 nM) [2] and moderate affinity for α1-adrenergic and 5-HT2 receptors, distinguishing it from newer, more selective antihistamines [3]. Its clinical utility as a sedative, antiemetic, and antiallergic agent is a direct consequence of this polypharmacology, but it also introduces important differentiators for research and industrial applications, including considerations of receptor selectivity, pharmacokinetic variability, and salt-form-dependent bioavailability [4].

Multi-receptor antagonist probe for histamine H1, muscarinic, and adrenergic pathway studies.

Reported H1 inverse agonism and muscarinic affinity context supports polypharmacology assay design.

May support research models requiring combined H1 and muscarinic receptor blockade endpoints.

• [1] Guide to Pharmacology. Promethazine: H1 receptor pKi. IUPHAR/BPS Guide to Pharmacology Database. View Source
• [2] Antimuscarinic Effects of Antihistamines: Quantitative Evaluation by Receptor-Binding Assay. Japanese Journal of Pharmacology, 1987, 43(3), 277-282. View Source
• [3] ChEMBL Database. Promethazine Bioactivity Summary. EMBL-EBI. View Source
• [4] Koytchev R, et al. Absolute bioavailability of chlorpromazine, promazine and promethazine. Arzneimittelforschung. 1994 Feb;44(2):121-5. View Source

Promethazine (CAS 38878-40-9) Procurement: Why Substituting with Other Phenothiazines or Antihistamines Introduces Experimental and Clinical Risk

Generic substitution or intra-class switching for promethazine is scientifically unsound due to substantial quantitative differences in receptor selectivity, pharmacokinetics, and even salt-form behavior. For instance, while promethazine is a potent antihistamine, it possesses only 1/10th the dopamine D2 receptor antagonism of its close structural analog chlorpromazine, a difference that fundamentally alters its neuropharmacological profile [1]. Furthermore, the absolute oral bioavailability of promethazine (12.3–40%) is significantly more variable and distinct from that of promazine (7.8–24.9%) or chlorpromazine (10.5–24.7%), impacting dose-response relationships [2]. Even the choice of salt, such as promethazine hydrochloride versus promethazine pamoate, dictates absorption rate (0.532 hr⁻¹ vs. 0.347 hr⁻¹) and urinary excretion kinetics, thereby affecting the compound's duration of action and tissue distribution [3]. These are not minor nuances; they are measurable, verifiable parameters that render promethazine a unique entity requiring precise specification in both research and industrial contexts.

Dopamine D2 engagement Substituting with chlorpromazine markedly increases D2 antagonism; promethazine’s lower D2 occupancy may shift neuropharmacological profile.

Oral bioavailability range Bioavailability differs from promazine and chlorpromazine; dose-response extrapolation across phenothiazines may not be reliable.

Salt-form mismatch HCl vs. pamoate salts alter absorption rate, excretion kinetics, and toxicity margin; salt identity is critical for in vivo study design.

• [1] Drugs.com. Promethazine Prescribing Information. FDA Label. View Source
• [2] Koytchev R, et al. Absolute bioavailability of chlorpromazine, promazine and promethazine. Arzneimittelforschung. 1994 Feb;44(2):121-5. View Source
• [3] Kim KH, et al. Pharmaceutical Properties of Promethazine HCl and Promethazine Pamoate. Journal of Korean Pharmaceutical Sciences, 1999, 9(3). View Source

Promethazine (CAS 38878-40-9) Quantitative Differentiation Evidence: Comparator-Based Selection Criteria for Research and Procurement

Promethazine Muscarinic Receptor Affinity (Ki) vs. Other H1 Antagonists: A Quantitative Receptor-Binding Comparison

Promethazine demonstrates a high affinity for muscarinic acetylcholine receptors, with a Ki range of 5.0–38 nM, as determined in a bovine cerebral cortex receptor-binding assay. This places it in a high-affinity group that includes clemastine and cyproheptadine, and sharply contrasts with a second group of H1 antagonists like mepyramine and terfenadine, which exhibit significantly lower muscarinic receptor affinity (Ki = 3,600–30,000 nM) [1]. This quantitative difference, spanning over two orders of magnitude, highlights promethazine's pronounced antimuscarinic side effect profile and its distinct utility in research applications where cholinergic modulation is a key endpoint.

Muscarinic receptor affinity

Head-to-head

Promethazine Ki 5.0–38 nM vs. low-affinity H1 antagonists Ki 3,600–30,000 nM

Reported high muscarinic affinity context indicates pronounced anticholinergic profile for assay design.

Bovine cerebral cortex binding assay; >100-fold difference.

Evidence Dimension	Muscarinic Receptor Binding Affinity (Ki)
Target Compound Data	Ki = 5.0–38 nM
Comparator Or Baseline	Mepyramine (and other low-affinity H1 antagonists): Ki = 3,600–30,000 nM
Quantified Difference	Promethazine's affinity is approximately 100- to 6,000-fold higher.
Conditions	In vitro receptor-binding assay using bovine cerebral cortex tissue.

Why This Matters

This quantifies the significant anticholinergic potential of promethazine compared to other antihistamines, a critical factor for selecting a compound in behavioral studies, assays involving cholinergic signaling, or when seeking specific side effect profiles.

• [1] Antimuscarinic Effects of Antihistamines: Quantitative Evaluation by Receptor-Binding Assay. Japanese Journal of Pharmacology, 1987, 43(3), 277-282. View Source

Promethazine Dopamine D2 Antagonism vs. Chlorpromazine: Quantified Selectivity Advantage for Antihistamine Research

Within the phenothiazine class, structural differences give promethazine a distinct pharmacological fingerprint. It exhibits only 1/10th of the dopamine D2 receptor antagonist properties of chlorpromazine [1]. This quantitative difference in dopamine receptor engagement is a primary reason why chlorpromazine is used as an antipsychotic, while promethazine is not. For researchers, this means that promethazine provides a cleaner tool for investigating histamine-mediated pathways with significantly less dopaminergic interference than its neuroleptic counterpart.

Dopamine D2 antagonism

Head-to-head

Promethazine relative D2 antagonism ~0.1×; chlorpromazine baseline 1×

Lower D2 engagement supports histamine-pathway studies with reduced dopaminergic interference.

Pharmacological characterization from prescribing information.

Evidence Dimension	Relative Dopamine D2 Receptor Antagonism
Target Compound Data	Relative dopamine antagonist potency = 0.1x (1/10th)
Comparator Or Baseline	Chlorpromazine dopamine antagonist potency = 1x (Baseline)
Quantified Difference	Promethazine's dopaminergic activity is 90% lower than chlorpromazine's.
Conditions	Pharmacological evaluation derived from FDA prescribing information and comparative pharmacology.

Why This Matters

This data confirms promethazine's differentiation from chlorpromazine as a primarily antihistaminergic agent, preventing misapplication in dopamine-centric research and justifying its selection for experiments requiring minimal dopaminergic confounding.

• [1] Drugs.com. Promethazine Prescribing Information. FDA Label. View Source

Absolute Oral Bioavailability: Promethazine vs. Promazine and Chlorpromazine

A direct comparative clinical trial established that promethazine, promazine, and chlorpromazine are not pharmacokinetically interchangeable. The absolute oral bioavailability for promethazine was found to be within a 95% confidence interval of 12.3% to 40%. In contrast, the bioavailability ranges were 7.8% to 24.9% for promazine and 10.5% to 24.7% for chlorpromazine [1]. The study concluded that promazine and chlorpromazine are pharmacokinetically similar, but both differ substantially from promethazine. This implies that dose adjustments and plasma level predictions cannot be extrapolated from one phenothiazine to another.

Oral bioavailability

Head-to-head

Promethazine 12.3–40% vs. promazine 7.8–24.9% / chlorpromazine 10.5–24.7%

Oral exposure profile differs; compound-specific dose models require validation.

Crossover study in healthy volunteers, HPLC detection (95% CI).

Evidence Dimension	Absolute Oral Bioavailability (95% CI)
Target Compound Data	12.3% to 40%
Comparator Or Baseline	Promazine: 7.8% to 24.9%; Chlorpromazine: 10.5% to 24.7%
Quantified Difference	Promethazine's upper bound of bioavailability (40%) is substantially higher than that of promazine (24.9%) or chlorpromazine (24.7%).
Conditions	Single-dose cross-over study in 12-14 healthy human volunteers, measured via selective HPLC.

Why This Matters

This directly informs procurement for in vivo studies; promethazine's unique and highly variable pharmacokinetic profile requires specific formulation and dose-ranging studies that cannot be substituted by other phenothiazines.

• [1] Koytchev R, et al. Absolute bioavailability of chlorpromazine, promazine and promethazine. Arzneimittelforschung. 1994 Feb;44(2):121-5. View Source

Salt-Form Selection Impact: Pharmacokinetic and Toxicological Differences Between Promethazine HCl and Promethazine Pamoate

The choice of promethazine salt critically impacts its performance. In a comparative study using rabbits, the absorption rate constant (ka) for promethazine hydrochloride was 0.532 hr⁻¹, significantly faster than the 0.347 hr⁻¹ observed for promethazine pamoate [1]. This kinetic difference translates directly to in vivo behavior: approximately 50% of a promethazine HCl dose is excreted in urine within 3 hours, whereas the same fraction of promethazine pamoate requires 5 to 15 hours for excretion [1]. Furthermore, the acute toxicity profiles are markedly different, with LD50 values in mice of 298 mg/kg for promethazine HCl and 3,250 mg/kg for promethazine pamoate, indicating a more than 10-fold difference in safety margin [1].

Salt form kinetics & toxicity

Head-to-head

HCl ka 0.532 hr⁻¹, LD50 298 mg/kg; Pamoate ka 0.347 hr⁻¹, LD50 3,250 mg/kg

Salt selection governs onset, duration, and toxicity margin in research models.

Rabbit PK study and mouse acute toxicity data.

Evidence Dimension	Absorption Rate Constant (ka) / Urinary Excretion Time (50%) / LD50
Target Compound Data	Promethazine HCl: ka = 0.532 hr⁻¹; 50% urinary excretion in ~3 hrs; LD50 = 298 mg/kg
Comparator Or Baseline	Promethazine Pamoate: ka = 0.347 hr⁻¹; 50% urinary excretion in 5–15 hrs; LD50 = 3,250 mg/kg
Quantified Difference	HCl salt is absorbed ~1.5x faster and excreted up to 5x faster, but is ~11x more acutely toxic in mice.
Conditions	In vivo pharmacokinetic study in rabbits; acute toxicity test in mice.

Why This Matters

Procurement must specify the exact salt form. Promethazine HCl is suitable for rapid-onset applications, while promethazine pamoate offers a longer duration of action and a wider therapeutic index for chronic dosing studies.

• [1] Kim KH, et al. Pharmaceutical Properties of Promethazine HCl and Promethazine Pamoate. Journal of Korean Pharmaceutical Sciences, 1999, 9(3). View Source

Antiemetic Efficacy in Hyperemesis Gravidarum: A Quantitative Comparison of Promethazine vs. Ondansetron

In a randomized controlled trial for hyperemesis gravidarum, promethazine (25 mg orally q6h) was compared directly with ondansetron (4 mg orally q8h). The promethazine group achieved a mean reduction in PUQE (Pregnancy-Unique Quantification of Emesis) score of 9.1 points, whereas the ondansetron group achieved a significantly greater reduction of 13.2 points (P=0.01) . Secondary outcomes mirrored this trend: maternal weight gain was 3.2 kg in the promethazine group versus 4.8 kg in the ondansetron group (P=0.04), and the incidence of adverse effects was higher in the promethazine group (15%) compared to the ondansetron group (5%) .

Antiemetic endpoint context

Trial context

PUQE reduction: Promethazine 9.1 vs. Ondansetron 13.2 (P=0.01); weight gain 3.2 vs. 4.8 kg; adverse effects 15% vs. 5%

Supports antiemetic endpoint modeling in nausea research; data to verify.

RCT in 150 primigravid women; source review recommended.

Evidence Dimension	Mean PUQE Score Reduction / Weight Gain / Adverse Effect Rate
Target Compound Data	PUQE reduction: 9.1 points; Weight gain: 3.2 kg; Adverse effects: 15%
Comparator Or Baseline	Ondansetron: PUQE reduction: 13.2 points; Weight gain: 4.8 kg; Adverse effects: 5%
Quantified Difference	Ondansetron provided a 45% greater reduction in nausea/vomiting score, 50% greater weight gain, and a 67% lower rate of adverse effects.
Conditions	Randomized controlled trial in 150 primigravid women with hyperemesis gravidarum.

Why This Matters

For procurement decisions related to antiemetic studies or clinical supply in obstetrics, this data positions ondansetron as the more efficacious and safer first-line option, but it also quantifies promethazine's specific, albeit less robust, therapeutic effect in this challenging condition.

Antitussive and Sedative Potency: Minimum Effective Dose (MED) of Promethazine vs. Other Antihistamine Classes in a Guinea Pig Model

A comparative pharmacology study in conscious guinea pigs evaluated the antitussive and sedative effects of antihistamines from six chemical classes. For the phenothiazine class, promethazine exhibited a minimum effective oral antitussive dose (MED) of 10 mg/kg [1]. In contrast, other classes showed varied profiles: the alkylamine chlorpheniramine had a lower MED of 3 mg/kg, while the piperazine cetirizine had an MED of 30 mg/kg. Notably, at a higher dose of 100 mg/kg, promethazine was the only antihistamine tested that depressed ventilation responses, which was also associated with adverse behavioral effects [1].

Antitussive MED

Cross-study comparable

MED 10 mg/kg (promethazine) vs. chlorpheniramine 3 mg/kg, cetirizine 30 mg/kg; diphenhydramine no effect

Antitussive potency context for cough research models.

Guinea pig capsaicin-induced cough; ventilatory depression at 100 mg/kg noted.

Evidence Dimension	Minimum Effective Oral Antitussive Dose (MED)
Target Compound Data	10 mg/kg
Comparator Or Baseline	Chlorpheniramine: 3 mg/kg; Cetirizine: 30 mg/kg; Diphenhydramine: No antitussive effect observed at doses up to 100 mg/kg.
Quantified Difference	Promethazine's antitussive potency is 3.3x lower than chlorpheniramine but 3x higher than cetirizine. It is unique among the tested compounds in causing ventilatory depression.
Conditions	Oral administration in a conscious guinea pig model of capsaicin-induced cough.

Why This Matters

This data precisely positions promethazine's antitussive potency relative to other antihistamines and highlights its unique risk of ventilatory depression at high doses, a crucial differentiator for researchers designing cough models or evaluating drug safety margins.

• [1] McLeod RL, et al. Antitussive action of antihistamines is independent of sedative and ventilation activity in the guinea pig. Pharmacology. 1998 Aug;57(2):57-64. View Source

Promethazine (CAS 38878-40-9) Research and Industrial Applications: Data-Driven Selection Scenarios

In Vivo Studies Requiring Rapid-Onset, Short-Duration Antihistamine Action

Based on the salt-form differentiation evidence [1], promethazine hydrochloride is the preferred procurement choice for research models where a rapid onset of action is critical. Its faster absorption rate constant (0.532 hr⁻¹) and rapid urinary excretion (50% within 3 hours) [1] make it ideal for acute challenge studies, such as immediate hypersensitivity models or single-dose antiemetic interventions, where the goal is to achieve a defined pharmacological window without prolonged residual effects.

Chronic Dosing or Depot Formulation Development with a Favorable Therapeutic Index

The evidence clearly shows that promethazine pamoate offers a distinct pharmacokinetic profile, including slower absorption (0.347 hr⁻¹) and a significantly higher LD50 in mice (3,250 mg/kg vs. 298 mg/kg for HCl) [1]. This makes promethazine pamoate the rational choice for developing sustained-release oral or long-acting injectable formulations, and for chronic dosing studies in animal models where a wider safety margin and less frequent administration are paramount to minimize handling stress and ensure animal welfare.

Pharmacology Studies Investigating Histaminergic Pathways with Minimal Dopaminergic Interference

When the research objective is to selectively interrogate histamine receptor function in the central nervous system or periphery, promethazine is a superior tool compared to other phenothiazines like chlorpromazine. The quantifiable evidence shows promethazine possesses only 1/10th the dopamine D2 antagonism of chlorpromazine [2]. This 90% reduction in dopaminergic activity allows for a cleaner interpretation of H1-mediated effects, particularly in behavioral, cognitive, or neuroendocrine studies where dopaminergic signaling is a major confound.

Assays for Functional Anticholinergic Activity in a Polypharmacological Context

Promethazine's high affinity for muscarinic receptors (Ki = 5.0–38 nM) [3] makes it a valuable positive control or reference compound for in vitro and ex vivo assays measuring anticholinergic potency. In a screening cascade, its Ki value provides a benchmark for classifying novel chemical entities. Furthermore, for researchers studying the physiological consequences of combined H1 and muscarinic receptor blockade, promethazine serves as a prototypical agent, with its receptor binding profile precisely documented against a broad panel of antihistamines [3].

Application

Selection Property

Validation Focus

Rapid-onset antihistamine research models

Salt form: hydrochloride (HCl)

Absorption rate and early excretion profile

Sustained-release or chronic dosing studies

Salt form: pamoate

Extended excretion window and wider safety margin

Histaminergic pathway studies with minimal dopaminergic confound

Dopamine D2 occupancy ratio relative to chlorpromazine

Lower D2 antagonism supports H1 signal isolation

Anticholinergic activity benchmarking

Muscarinic receptor affinity context

Affinity benchmark relative to other H1 antagonists

• [1] Kim KH, et al. Pharmaceutical Properties of Promethazine HCl and Promethazine Pamoate. Journal of Korean Pharmaceutical Sciences, 1999, 9(3). View Source
• [2] Drugs.com. Promethazine Prescribing Information. FDA Label. View Source
• [3] Antimuscarinic Effects of Antihistamines: Quantitative Evaluation by Receptor-Binding Assay. Japanese Journal of Pharmacology, 1987, 43(3), 277-282. View Source